![molecular formula C18H19N5O3 B2713911 2-[[1-(1-Methyl-6-oxopyridazine-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile CAS No. 2380033-82-7](/img/structure/B2713911.png)
2-[[1-(1-Methyl-6-oxopyridazine-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile
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Description
The compound “2-[[1-(1-Methyl-6-oxopyridazine-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile” is a complex organic molecule that contains several functional groups and rings, including a pyridazine ring and a piperidine ring . Pyridazine and pyridazinone derivatives have been shown to have a wide range of pharmacological activities .
Synthesis Analysis
While specific synthesis methods for this compound are not available, piperidine derivatives are among the most important synthetic fragments for designing drugs . Various synthetic approaches have been applied in preparing pharmacologically active decorated diazines .Molecular Structure Analysis
The compound contains a pyridazine ring, which is a heterocycle that contains two adjacent nitrogen atoms . It also contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms .Scientific Research Applications
Synthesis and Structural Analysis
Pyridine derivatives have been synthesized through various methods, demonstrating the versatility of pyridine chemistry. For instance, Cetina et al. (2010) synthesized three pyridine derivatives and analyzed their structures using IR, electronic spectroscopy, UV–vis absorption, and fluorescence spectroscopy. These compounds showed different emission spectra in both protic and aprotic solvents, indicating the effect of substituents on their optical properties, which could be crucial for developing fluorescent markers or probes in biological and material sciences (Cetina, Tranfić, Sviben, & Jukić, 2010).
Biological Activities
The antimicrobial and anticancer properties of pyridine derivatives have also been explored. Elewa et al. (2021) synthesized new pyridines from 2, 3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile and evaluated their antibacterial and antitumor activities. These studies provide a foundation for the potential use of pyridine derivatives, including the compound , in the development of new therapeutic agents (Elewa, Abdelhamid, Hamed, & Mansour, 2021).
Material Science Applications
In addition to biological applications, pyridine derivatives have been investigated for their potential use in material science. Zong and Thummel (2005) discussed the synthesis of dinuclear complexes with pyridine derivatives, showcasing their application in water oxidation processes. This illustrates the compound's potential in catalysis and energy conversion technologies, which are crucial for sustainable energy solutions (Zong & Thummel, 2005).
Properties
IUPAC Name |
2-[[1-(1-methyl-6-oxopyridazine-3-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O3/c1-22-17(24)5-4-15(21-22)18(25)23-8-2-3-14(11-23)12-26-16-9-13(10-19)6-7-20-16/h4-7,9,14H,2-3,8,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKUVHHZDTJJZBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)C(=O)N2CCCC(C2)COC3=NC=CC(=C3)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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